2-(Adamantan-1-YL)-4-bromo-5-methylphenol

• Molecular Formula: C17H21BrO
• Molecular Weight: 321.3 g/mol
• IUPAC Name: 2-(1-adamantyl)-4-bromo-5-methylphenol
• InChI: InChI=1S/C17H21BrO/c1-10-2-16(19)14(6-15(10)18)17-7-11-3-12(8-17)5-13(4-11)9-17/h2,6,11-13,19H,3-5,7-9H2,1H3
• InChI Key: WAEAIUSJDSZUKD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1Br)C23CC4CC(C2)CC(C4)C3)O

Description

2-(Adamantan-1-YL)-4-bromo-5-methylphenol is a useful research compound. Its molecular formula is C17H21BrO and its molecular weight is 321.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A mixture of 4-bromo-3-methylphenol (4.68 g, 25 mmol), 1-adamantanol (3.81 g, 25 mmol), and MeSO3H (1.2 mL) in CH2Cl2 (18 mL) was stirred and heated at 54° C. (oil-bath) for 28.8 h. The resulting solution was diluted with CHCl3 (150 mL), washed with H2O, 5% NaHCO3, and brine and dried. The residue obtained on concentration was washed with hot hexane to give 6.77 g (85%) of 2-(1-adamantyl)-4-bromo-5-methylphenol as a white solid, mp 155-156° C. IR 3541, 2905, 2845, 1147 cm−1; 1H NMR δ (CDCl3) 1.77 (bs, 6H, AdCH2), 2.07 (bs, 9H, AdCH and AdCH2), 2.28 (s, 3H, CH3), 4.67 (s, 1H, OH), 6.54 (s, 1H, 6-ArH), 7.30 (s, 1H, 3-ArH).